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Compound of Interest

Compound Name: Thanatin

Cat. No.: B12376582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thanatin is a potent, 21-amino acid cationic antimicrobial peptide (AMP) originally isolated

from the hemolymph of the spined soldier bug, Podisus maculiventris. Its broad-spectrum

activity against Gram-negative and Gram-positive bacteria, as well as fungi, has positioned it

as a promising candidate for the development of novel anti-infective therapeutics. This

technical guide provides a comprehensive overview of the primary structure and amino acid

sequence of thanatin, the experimental methodologies used for its characterization, and its

molecular mechanism of action.

Primary Structure and Amino Acid Sequence
The primary structure of thanatin is a linear sequence of 21 amino acids. A defining feature of

its structure is a disulfide bond between the cysteine residues at positions 11 and 18, which

forms a C-terminal loop crucial for its antimicrobial activity.[1]

Amino Acid Sequence:

GSKKPVPIIYCNRRTGKCQRM
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The primary sequence dictates the key physicochemical properties of thanatin, which are

summarized in the table below. Its cationic nature, conferred by the presence of multiple lysine

(K) and arginine (R) residues, is fundamental to its interaction with negatively charged bacterial

membranes.

Property Value Reference

Molecular Weight 2469.02 Da Calculated

Isoelectric Point (pI) 10.48 [2]

Net Charge at pH 7 +5 Calculated

Disulfide Bond Cys11-Cys18 [2]

Experimental Protocols for Primary Structure
Determination
The determination of the primary structure of a peptide like thanatin involves a series of

coordinated experiments. The general workflow for this process is outlined below.

Experimental Workflow for Primary Structure
Determination

Peptide Isolation & Purification

Sequence Determination

Structural Verification

Isolation from Hemolymph High-Performance Liquid
Chromatography (HPLC)

Edman Degradation

Mass Spectrometry (MS/MS) Solid-Phase Peptide Synthesis

NMR Spectroscopy

Circular Dichroism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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